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Compound of Interest

Compound Name: (1,1-Dichloroethoxy)ethene

CAS No.: 141265-81-8

Cat. No.: B14285773

Get Quote

A Note on the Topic: Initial literature searches for (1,1-Dichloroethoxy)ethene (CAS 89615-58-

7) did not yield specific technical data, suggesting it is not a well-characterized or commercially

available compound. This guide will therefore focus on the closely related and extensively

studied parent compound, 1,1-Dichloroethene (Vinylidene Chloride, CAS 75-35-4). The

chemistry of its 1,1-dichloroalkene functional group provides the most relevant and valuable

insights for researchers interested in this class of molecules.

Introduction
1,1-Dichloroethene (1,1-DCE), commonly known as vinylidene chloride, is a synthetic

organochloride of significant industrial importance.[1][2] It is a colorless, volatile liquid with a

mild, sweet, chloroform-like odor.[1][2] While not naturally occurring, 1,1-DCE is a critical

monomer and chemical intermediate, primarily used in the synthesis of specialty copolymers.[1]

[3] Its most notable application is in the production of polyvinylidene chloride (PVDC), a

polymer prized for its exceptional barrier properties.[4] This guide offers a comprehensive

technical overview of 1,1-DCE, covering its synthesis, chemical properties, reactivity,

applications, and toxicological profile for an audience of researchers, scientists, and drug

development professionals.
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Part 1: Physicochemical Properties
1,1-DCE is characterized by its high volatility and low solubility in water. Its key physical and

chemical properties are summarized in the table below. The molecule is planar, with a C2v

point group symmetry.[1]

Property Value Reference(s)

CAS Number 75-35-4 [1]

Molecular Formula C₂H₂Cl₂ [1]

Molecular Weight 96.94 g/mol [1]

Appearance Colorless liquid [2]

Odor Mild, sweet, sharp [1][5]

Boiling Point 31.6 - 32 °C [1][5]

Melting Point -122.5 °C [1][5]

Density 1.213 g/cm³ at 20 °C [1][5]

Vapor Pressure 500 mmHg (66.7 kPa) at 20 °C [1]

Water Solubility 2.24 - 2.5 g/L at 25 °C [1][5]

Log Octanol-Water Partition

Coeff. (Kow)
1.66 - 2.13 [2][5]

Flash Point -22.8 °C [1]

Explosive Limits in Air 6.5 – 15.5% [1]

Part 2: Synthesis and Industrial Production
The primary industrial route for producing 1,1-DCE is through the dehydrochlorination of 1,1,2-

trichloroethane.[1][3] This precursor is often an unwanted byproduct from the production of

other major chlorinated hydrocarbons like 1,2-dichloroethane and 1,1,1-trichloroethane, making

this a value-added process.[1]
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Experimental Protocol: Base-Catalyzed
Dehydrochlorination
The conversion is a base-catalyzed elimination reaction, typically performed in an aqueous

medium at elevated temperatures.

Causality: The use of a strong base (like NaOH or Ca(OH)₂) is essential to abstract a proton

from the carbon adjacent to the C-Cl bonds. This initiates an E2 (elimination, bimolecular)

reaction, leading to the formation of a double bond and the expulsion of a chloride ion, thereby

generating the desired 1,1-DCE. The reaction is driven by the formation of stable products: the

alkene, a salt (e.g., NaCl), and water.

Step-by-Step Methodology:

Reactant Preparation: A solution of sodium hydroxide (NaOH) or a slurry of calcium

hydroxide (Ca(OH)₂) in water is prepared.

Reaction Initiation: 1,1,2-trichloroethane is added to the basic solution.

Heating: The mixture is heated to approximately 100 °C to facilitate the reaction.[1] The

balanced chemical equation is: Cl₂CHCH₂Cl + NaOH → Cl₂C=CH₂ + NaCl + H₂O[1]

Product Separation: The volatile 1,1-DCE product is continuously removed from the reaction

mixture by distillation.

Purification: The crude 1,1-DCE is purified through a series of distillation steps to remove

unreacted starting material, water, and byproducts.

Stabilization: A stabilizer, such as the monomethyl ether of hydroquinone (MEHQ), is added

to the purified product to prevent spontaneous polymerization, especially during storage.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://en.wikipedia.org/wiki/1,1-Dichloroethylene
https://en.wikipedia.org/wiki/1,1-Dichloroethylene
https://www.epa.gov/sites/default/files/2020-11/documents/vinylidene_chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14285773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Processes

Core Synthesis

Purification & Stabilization

1,1,2-Trichloroethane
(Precursor)
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(e.g., MEHQ)

Purified 1,1-DCE

Final Product:
Purified 1,1-DCE
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Industrial synthesis workflow for 1,1-DCE.

Part 3: Chemical Reactivity and Polymerization
The reactivity of 1,1-DCE is dominated by its electron-rich double bond, making it highly

susceptible to addition reactions, particularly radical polymerization.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b14285773/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-1-1-dichloroethene-vinylidene-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14285773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polymerization to Polyvinylidene Chloride (PVDC)
The most significant chemical property of 1,1-DCE is its ability to polymerize, or co-polymerize,

to form polyvinylidene chloride (PVDC).[1] This reaction is typically a free-radical

polymerization initiated by thermal or photochemical means.

Mechanism Rationale: The process begins with an initiator that generates a free radical. This

radical attacks the π-bond of a 1,1-DCE monomer, creating a new, larger radical. This new

radical then propagates by adding to another monomer, and this chain reaction continues until

it is terminated by the combination of two radicals or by disproportionation. The polymerization

is highly exothermic and can occur spontaneously if the monomer is not properly stabilized.[2]

The resulting polymer chain consists of repeating -CH₂-CCl₂- units.[6]

Initiation Propagation Termination

Initiator (I₂) → 2 I• I• + CH₂=CCl₂ → I-CH₂-CCl₂• I-CH₂-CCl₂• + n(CH₂=CCl₂) → I-(CH₂-CCl₂)n-CH₂-CCl₂• 2 R• → R-R
(Combination)

Click to download full resolution via product page

Simplified free-radical polymerization of 1,1-DCE.

This polymerization can be carried out via several methods, including emulsion, suspension,

and solution techniques. Emulsion polymerization is common, as it allows for good heat control

of the highly exothermic reaction.[7]

Part 4: Key Applications
The primary use of 1,1-DCE is as a comonomer in the production of PVDC copolymers.[1][3]

Barrier Films for Packaging: PVDC is renowned for its excellent barrier properties against

oxygen, moisture, and odors.[8] This makes it an ideal material for food and pharmaceutical

packaging, where it helps extend shelf life and protect sensitive contents.[3][9] The original

Saran™ food wrap was made from a PVDC copolymer.[1]
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Flame Retardant Coatings: Copolymers containing 1,1-DCE are used to improve the flame

and ignition resistance of products like textiles, fibers, and carpet backings.[2][3]

Chemical Synthesis: It serves as an intermediate in the synthesis of other organic chemicals,

such as chloroacetyl chloride.[3]

Semiconductor Manufacturing: In a specialized application, 1,1-DCE is used for growing

high-purity silicon dioxide (SiO₂) films on semiconductor devices.[1]

Part 5: Toxicology and Safety
1,1-DCE is a substance with significant health and safety concerns that require strict handling

protocols.

Toxicity and Metabolism
Human Health Effects: High concentrations of 1,1-DCE can cause central nervous system

depression, with symptoms including dizziness, drowsiness, and unconsciousness. Chronic

or high-dose exposure targets the liver and kidneys.[3][10]

Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified 1,1-

DCE in Group 2B as "possibly carcinogenic to humans".[11] The National Institute for

Occupational Safety and Health (NIOSH) considers it a potential occupational carcinogen.[1]

Metabolism: In the body, 1,1-DCE is rapidly absorbed and metabolized by the cytochrome

P450 system (specifically CYP2E1) in the liver.[3][12] This process generates reactive

electrophilic intermediates, including 1,1-dichloroethene oxide and 2-chloroacetyl chloride.[3]

These reactive metabolites can bind to cellular macromolecules, leading to cellular damage

and toxicity. Detoxification occurs primarily through conjugation with glutathione.[3][12] The

primary metabolites are excreted in the urine and include thiodiglycolic acid and N-acetyl-S-

(2-carboxymethyl)cysteine.[5][13]

Safe Handling and Storage
Flammability and Explosion Hazard: 1,1-DCE is extremely flammable, and its vapors can

form explosive mixtures with air.[14][15] It must be handled away from open flames, sparks,

and other ignition sources.[15][16] Explosion-proof electrical equipment is mandatory.[15]
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Peroxide Formation: In the presence of air or oxygen, unstabilized 1,1-DCE can form

dangerous and explosive peroxides.[16] This is a critical safety consideration. Therefore, it

should always be stored with an appropriate polymerization inhibitor, kept in the dark, and

under a nitrogen atmosphere if possible.[15]

Personal Protective Equipment (PPE): Proper PPE, including chemical-resistant gloves,

safety goggles, and respiratory protection (especially in poorly ventilated areas), is essential

when handling 1,1-DCE.[14][17]

Spill Management: In case of a spill, all ignition sources must be eliminated. The area should

be evacuated and ventilated. The liquid should be absorbed with an inert material like sand

or cement powder and placed in sealed containers for disposal as hazardous waste.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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